![molecular formula C16H15N3O3S B2378778 2-(5-(3-methoxyphenyl)isoxazol-3-yl)-N-(4-methylthiazol-2-yl)acetamide CAS No. 953204-69-8](/img/structure/B2378778.png)
2-(5-(3-methoxyphenyl)isoxazol-3-yl)-N-(4-methylthiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(5-(3-methoxyphenyl)isoxazol-3-yl)-N-(4-methylthiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Antagonistic Properties for Adenosine Receptors
4-(4-Methoxyphenyl)-2-aminothiazole and related derivatives, including compounds with structural similarities to 2-(5-(3-methoxyphenyl)isoxazol-3-yl)-N-(4-methylthiazol-2-yl)acetamide, have been synthesized and evaluated as selective antagonists for human adenosine A3 receptors. These compounds, particularly N-[3-(4-methoxy-phenyl)-[1,2,4]thiadiazol-5-yl]-acetamide, displayed strong binding affinity and selectivity for human adenosine A3 receptors. This is significant in the context of adenosine receptor research, particularly for understanding the signal transduction pathways of these receptors (Jung et al., 2004).
Enzyme Inhibitory Activities
N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio acetamides, similar in structure to the compound , have been synthesized and evaluated for their inhibition potential against various enzymes such as bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). These compounds have shown significant inhibitory activities, suggesting their potential application in the treatment of disorders related to these enzymes (Virk et al., 2018).
Synthesis and Applications in Antibiotics
The compound is structurally related to 2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(methoxyimino)acetic acid, a key moiety in clinically useful cephem antibiotics. The synthesis process of these compounds involves a series of transformations starting from aminoisoxazoles. This indicates the relevance of similar structures in the development of new antibiotics (Tatsuta et al., 1994).
Anticancer Activity
Compounds structurally related to 2-(5-(3-methoxyphenyl)isoxazol-3-yl)-N-(4-methylthiazol-2-yl)acetamide have been synthesized and evaluated for their anticancer activities. Specifically, N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides showed promising anticancer activities against specific cell lines, indicating potential therapeutic applications in oncology (Evren et al., 2019).
Synthesis and Biological Evaluation in Coordination Chemistry
Pyrazole-acetamide derivatives, which are structurally similar, have been synthesized and characterized, leading to the formation of novel coordination complexes with significant antioxidant activity. This suggests potential applications in the field of coordination chemistry and as antioxidants (Chkirate et al., 2019).
Mechanism of Action
Target of Action
Oxazole derivatives, which this compound is a part of, have been found to have a wide spectrum of biological activities . They have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry .
Mode of Action
It’s known that the substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities . This suggests that the specific substituents in this compound, such as the 3-methoxyphenyl and 4-methyl-1,3-thiazol-2-yl groups, could be key to its interaction with its targets.
Biochemical Pathways
Oxazole derivatives have been associated with a variety of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities . This suggests that the compound could potentially affect multiple biochemical pathways related to these activities.
Result of Action
Given the wide range of biological activities associated with oxazole derivatives , it can be inferred that the compound could potentially have diverse effects at the molecular and cellular level.
properties
IUPAC Name |
2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3S/c1-10-9-23-16(17-10)18-15(20)8-12-7-14(22-19-12)11-4-3-5-13(6-11)21-2/h3-7,9H,8H2,1-2H3,(H,17,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNLOTTUTKSPNLM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)CC2=NOC(=C2)C3=CC(=CC=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-(3-methoxyphenyl)isoxazol-3-yl)-N-(4-methylthiazol-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.